3-Hydroxyoctanoyl-CoA

• Molecular Formula: C29H50N7O18P3S
• Molecular Weight: 909.7 g/mol
• InChI: InChI=1S/C29H50N7O18P3S/c1-4-5-6-7-17(37)12-20(39)58-11-10-31-19(38)8-9-32-27(42)24(41)29(2,3)14-51-57(48,49)54-56(46,47)50-13-18-23(53-55(43,44)45)22(40)28(52-18)36-16-35-21-25(30)33-15-34-26(21)36/h15-18,22-24,28,37,40-41H,4-14H2,1-3H3,(H,31,38)(H,32,42)(H,46,47)(H,48,49)(H2,30,33,34)(H2,43,44,45)/t17?,18-,22-,23-,24+,28-/m1/s1
• InChIKey: ATVGTMKWKDUCMS-UGRYODIPSA-N

3-Hydroxyoctanoyl-CoA Procurement Guide: Verified Specifications and Baseline Data for Informed Sourcing

3-Hydroxyoctanoyl-CoA is a medium-chain 3-hydroxy-fatty acyl-CoA [1] and a key intermediate in mitochondrial and peroxisomal fatty acid beta-oxidation [2]. It is also a recognized human, mouse, and E. coli metabolite [3]. This guide provides verified, quantitative differentiation data to support scientific and industrial procurement decisions.

Metabolic Role

Medium-chain intermediate in fatty acid β-oxidation

Key Pathways

Mitochondrial & peroxisomal β-oxidation studies

Stereochemical Form

(R)-enantiomer specified for PHA biosynthesis research

Species Reactivity

Reported human, mouse, E. coli metabolite

• [1] ChEBI. CHEBI:86321 - 3-hydroxyoctanoyl-CoA. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:86321 (accessed 2026-04-16). View Source
• [2] KEGG COMPOUND: C05278. (R)-3-Hydroxyoctanoyl-CoA. https://www.kegg.jp/entry/C05278 (accessed 2026-04-16). View Source
• [3] HMDB. Showing metabocard for (3R)-3-hydroxyoctanoyl-CoA (HMDB0301452). https://hmdb.ca/metabolites/HMDB0301452 (accessed 2026-04-16). View Source

Why Generic 'Hydroxyacyl-CoA' Substitution Fails: Critical Functional and Stereochemical Constraints of 3-Hydroxyoctanoyl-CoA

Assuming functional interchangeability among 3-hydroxyacyl-CoAs is a critical procurement error. Enzymes like 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) and PHA synthases exhibit high substrate specificity governed by acyl chain length [1] and stereochemistry [2]. For example, an enzyme may show robust activity with 3-hydroxybutyryl-CoA (C4) but none with the C8 3-hydroxyoctanoyl-CoA [3]. Furthermore, the (R) and (S) enantiomers are not functionally equivalent and require distinct analytical methods for resolution [4]. Using an unverified analog without these specific molecular properties compromises experimental reproducibility and results in wasted resources. The following evidence details precisely where 3-hydroxyoctanoyl-CoA exhibits quantifiable, meaningful differentiation from its closest analogs.

Chain-length specificity

Enzyme kinetics differ significantly across C4, C6, C8, C10 analogs; Km and Vmax cannot be assumed interchangeable.

Stereochemical requirement

(R) and (S) enantiomers are not functionally equivalent; the wrong enantiomer may yield zero activity in PHA synthase or hydratase assays.

Enzyme class incompatibility

Class I PHA synthases cannot utilize C8 substrates; class II synthases require C8 for medium-chain polymer synthesis.

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. View Source
• [2] BRENDA. Information on EC 4.2.1.119 - (R)-3-hydroxyoctanoyl-CoA hydratase. https://www.brenda-enzymes.org/enzyme.php?ecno=4.2.1.119 (accessed 2026-04-16). View Source
• [3] Sato S, et al. Two Polyhydroxyalkanoate Synthases from Distinct Classes from the Aromatic Degrader Cupriavidus pinatubonensis JMP134 Exhibit the Same Substrate Preference. PLoS One. 2015;10(11):e0142332. View Source
• [4] BRENDA. Information on the chiral resolution of 3-hydroxyacyl-CoA enantiomers. https://www.brenda-enzymes.org/literature.php?r=403103 (accessed 2026-04-16). View Source

3-Hydroxyoctanoyl-CoA vs. Analogs: A Data-Driven Comparison of Enzyme Kinetics, Substrate Specificity, and Stereoselectivity

Enzyme Affinity (Km) Differentiates 3-Hydroxyoctanoyl-CoA from Shorter and Longer Chain Analogs in Beta-Oxidation

The affinity of rat liver mitochondrial 3-hydroxyacyl-CoA dehydrogenase for (S)-3-hydroxyoctanoyl-CoA is quantifiably distinct from its affinity for other 3-hydroxyacyl-CoAs. The Michaelis-Menten constant (Km) for the C8 substrate is 0.0163 mM, which differs significantly from that of the C6 analog (0.0286 mM) and the C10 analog (0.088 mM) [1]. This indicates a clear chain-length preference, with the enzyme binding the C8 compound ~5.4x more tightly than the C10 compound. Sourcing the incorrect analog based on assumption of similar binding would directly impact in vitro assay results and lead to incorrect kinetic interpretations.

Enzyme Affinity (Km)

Head-to-head

0.0163 mM

Tighter binding than C6 (0.0286) and C10 (0.088) analogs

Rat liver mitochondrial enzyme; (S)-enantiomer used

Evidence Dimension	Michaelis-Menten Constant (Km) for 3-Hydroxyacyl-CoA Dehydrogenase
Target Compound Data	(S)-3-hydroxyoctanoyl-CoA: 0.0163 mM
Comparator Or Baseline	(S)-3-hydroxyhexanoyl-CoA: 0.0286 mM; (S)-3-hydroxydecanoyl-CoA: 0.088 mM
Quantified Difference	Target Km is 43% lower than C6 analog and 81% lower than C10 analog.
Conditions	Rat liver mitochondrial enzyme; oxidation of (S)-3-hydroxyoctanoyl-CoA [1]

Why This Matters

This data provides quantitative justification for selecting the specific C8 chain length to ensure physiologically relevant enzyme kinetics and experimental reproducibility, as chain length directly dictates substrate affinity and reaction velocity.

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. (Data retrieved from BRENDA ligand summary for (S)-3-hydroxyoctanoyl-CoA). View Source

Strict Substrate Specificity: Lack of Activity of 3-Hydroxyoctanoyl-CoA with a Putative 3-Hydroxyacyl-CoA Dehydrogenase

In a study characterizing enzymes from the archaeon Metallosphaera sedula, no activity was detected for either Msed_1423 or Msed_0389 when (S)-3-hydroxyoctanoyl-CoA was used as a substrate [1]. This was despite the enzymes showing robust activity with (S)-3-hydroxybutyryl-CoA under identical conditions, with Vmax values of 48 U mg⁻¹ and 4.8 U mg⁻¹ protein for the two enzymes, respectively [1]. This stark functional dichotomy—from high activity to zero detectable activity—demonstrates that 3-hydroxyoctanoyl-CoA is not a recognized substrate for all 3-hydroxyacyl-CoA dehydrogenases. A researcher expecting similar activity across a panel of enzymes would obtain false negatives if substituting 3-hydroxyoctanoyl-CoA for 3-hydroxybutyryl-CoA.

Substrate Specificity

Head-to-head

No activity vs. 48 U mg⁻¹

>240-fold difference; C4 analog active, C8 inactive with specific archaeal dehydrogenases

Msed_1423 assay; detection limit ≤0.2 U mg⁻¹

Evidence Dimension	Enzyme Activity (Vmax) with 0.5 mM NAD
Target Compound Data	(S)-3-hydroxyoctanoyl-CoA: No activity detected (≤0.2 U mg⁻¹ for Msed_1423; ≤0.1 U mg⁻¹ for Msed_0389)
Comparator Or Baseline	(S)-3-hydroxybutyryl-CoA: 48 ± 3 U mg⁻¹ for Msed_1423; 4.8 ± 0.2 U mg⁻¹ for Msed_0389
Quantified Difference	>240-fold difference in activity (lower limit, based on detection threshold)
Conditions	Assay performed with 0.5 mM NAD at 65°C; activity normalized to 75°C. Detection limits: ≤0.2 U mg⁻¹ (Msed_1423) and ≤0.1 U mg⁻¹ (Msed_0389) [1]

Why This Matters

This evidence prevents the procurement of an incorrect substrate for studies involving this specific enzyme class, highlighting that '3-hydroxyacyl-CoA' is not a functionally interchangeable category and that the C8 moiety confers a specific molecular identity that can determine enzymatic recognition.

• [1] TABLE 3. Substrate specificity of Msed_1423 and Msed_0389. (From: PMID: 32107341). View Source

Stereochemical Specificity: Distinct Functional Outcomes for (R)- and (S)-3-Hydroxyoctanoyl-CoA in PHA Biosynthesis

The stereochemistry of 3-hydroxyoctanoyl-CoA is a critical determinant of its biological function. For instance, the polymerization reaction catalyzed by PHA synthase requires the (R)-enantiomer as a substrate, and no activity is observed with the (S)-enantiomer [REFS-1, REFS-2]. Furthermore, a specific human enzyme, (R)-3-hydroxyoctanoyl-CoA hydratase (EC 4.2.1.119), is documented to have no activity with the (S)-enantiomer [3]. Sourcing a racemic mixture or the incorrect enantiomer for studies on PHA synthesis or specific hydratases would result in a complete lack of reaction, compromising the entire experiment. This stereoselectivity is not a minor variation but a binary functional switch.

Stereospecific Activity

Class-level

Active vs. Inactive

(R)-enantiomer required for PHA synthase and hydratase function; (S)-enantiomer not utilized

Conserved across multiple enzyme classes

Evidence Dimension	Enzymatic Activity Based on Substrate Stereochemistry
Target Compound Data	(R)-3-hydroxyoctanoyl-CoA: Substrate for PHA synthase and (R)-specific hydratase.
Comparator Or Baseline	(S)-3-hydroxyoctanoyl-CoA: Not a substrate for the same enzymes.
Quantified Difference	Activity vs. No Activity
Conditions	PHA synthase polymerization reaction [REFS-1, REFS-2]; Human (R)-3-hydroxyoctanoyl-CoA hydratase activity [3]

Why This Matters

For procurement in PHA research or studies of specific hydratases, specifying and verifying the (R)-enantiomer is not an optional detail but a prerequisite for any experimental success, as the (S)-enantiomer is functionally inert in these key pathways.

• [1] Rehm BH, Steinbüchel A. Biochemical and genetic analysis of PHA synthases and other proteins required for PHA synthesis. Int J Biol Macromol. 1999;25(1-3):3-19. View Source
• [2] EC 2.3.1.304 - poly[(R)-3-hydroxyalkanoate] polymerase. BRENDA Enzyme Database. View Source
• [3] BRENDA. Information on EC 4.2.1.119 - (R)-3-hydroxyoctanoyl-CoA hydratase. https://www.brenda-enzymes.org/enzyme.php?ecno=4.2.1.119 (accessed 2026-04-16). View Source

PHA Synthase Substrate Preference: 3-Hydroxyoctanoyl-CoA Defines Medium-Chain-Length Polymer Synthesis

PHA synthases exhibit a strict dichotomy in substrate preference that is chain-length dependent. Class I PHA synthases utilize short-chain-length (SCL) substrates like 3-hydroxybutyryl-CoA (C4) to produce SCL-PHA, but they are unable to polymerize medium-chain-length (MCL) substrates like 3-hydroxyoctanoyl-CoA (C8) [1]. Conversely, class II PHA synthases, such as PhaC1 from Pseudomonas putida, specifically utilize MCL substrates like 3-hydroxyoctanoyl-CoA to form MCL-PHA polymers, such as poly(3-hydroxyoctanoate) [P(3HO)] [2]. This chain-length specificity means that 3-hydroxyoctanoyl-CoA is not a substitute for 3-hydroxybutyryl-CoA in SCL-PHA production, and its use is mandatory for MCL-PHA synthesis. Procuring the wrong acyl-CoA would lead to a complete failure in polymer production for a given synthase class.

PHA Synthase Preference

Class-level

MCL-PHA vs. SCL-PHA

Class II synthases utilize C8 for MCL polymers; class I synthases cannot polymerize C8

Polymer chain-length is defined by substrate selection

Evidence Dimension	Substrate Utilization by PHA Synthase Class
Target Compound Data	3-hydroxyoctanoyl-CoA (C8): Substrate for class II PHA synthases to produce MCL-PHA.
Comparator Or Baseline	3-hydroxybutyryl-CoA (C4): Substrate for class I PHA synthases to produce SCL-PHA; Not a substrate for class II synthases.
Quantified Difference	Differential polymer formation: MCL-PHA vs. SCL-PHA or No Polymer.
Conditions	In vitro PHA synthase assays [REFS-1, REFS-2]

Why This Matters

For researchers engineering PHA production, selecting 3-hydroxyoctanoyl-CoA is essential for working with class II synthases and achieving MCL-PHA synthesis. Its procurement is dictated by the specific enzymatic machinery being studied, and substitution with a shorter-chain analog will yield no polymer product.

• [1] Sato S, et al. Two Polyhydroxyalkanoate Synthases from Distinct Classes from the Aromatic Degrader Cupriavidus pinatubonensis JMP134 Exhibit the Same Substrate Preference. PLoS One. 2015;10(11):e0142332. View Source
• [2] Sato S, et al. In vitro synthesis of polyhydroxyalkanoate catalyzed by class II and III PHA synthases: a useful technique for surface coatings of a hydrophobic support with PHA. J Biosci Bioeng. 2013;115(3):240-5. View Source

Equilibrium Ratios in Enoyl-CoA Hydratase Reaction Distinguish 3-Hydroxyoctanoyl-CoA from its cis- and trans-Octenoyl Derivatives

The enzyme enoyl-CoA hydratase catalyzes the reversible hydration of trans-oct-2-enoyl-CoA to (S)-3-hydroxyoctanoyl-CoA. The equilibrium of this reaction heavily favors the formation of the hydroxyacyl-CoA product. Quantitatively, the equilibrium ratio of 3-hydroxyoctanoyl-CoA to 2-trans-octenoyl-CoA is close to 3, and to 2-cis-octenoyl-CoA it is close to 137 [1]. These large and distinct equilibrium constants mean that under physiological conditions, the 3-hydroxyoctanoyl-CoA form is strongly favored over its unsaturated precursors. In contrast, the equilibrium for the analogous reaction with shorter-chain substrates like crotonyl-CoA differs, and some enoyl-CoA hydratases do not act on crotonyl-CoA at all [2]. This thermodynamic property is a quantitative differentiator, confirming its role as a stable intermediate in the beta-oxidation cycle and distinguishing its behavior from that of its unsaturated analogs and shorter-chain counterparts.

Equilibrium Ratio

Head-to-head

~3 (trans) / ~137 (cis)

Favors 3-hydroxy form over cis/trans-octenoyl-CoA precursors

Enoyl-CoA hydratase reaction, pH 8

Evidence Dimension	Equilibrium Ratio of Hydration Reaction
Target Compound Data	3-Hydroxyoctanoyl-CoA
Comparator Or Baseline	2-trans-octenoyl-CoA (Ratio ~3); 2-cis-octenoyl-CoA (Ratio ~137)
Quantified Difference	Equilibrium constant (Keq) is 3 for trans-isomer and 137 for cis-isomer.
Conditions	Enoyl-CoA hydratase reaction, pH optimum near 8 [1]

Why This Matters

This thermodynamic data is crucial for studies of beta-oxidation flux and enzyme mechanism, as it provides a quantitative basis for understanding the directionality and efficiency of the hydratase step. It confirms the identity and stability of the 3-hydroxyoctanoyl-CoA intermediate, differentiating it from its alkene precursors and from other chain-length analogs which may have different equilibrium properties.

• [1] HUMANGGP:004315 - enoyl-CoA hydratase. Pivot Concepts. (Data derived from primary literature). View Source
• [2] Mycobacterium tuberculosis H37Rv Pathway: fatty acid beta-oxidation I. BioCyc Database. View Source

Predicted Physicochemical Properties: Solubility and LogP for 3-Hydroxyoctanoyl-CoA

In silico predictions provide a baseline for handling and formulation. For 3-hydroxyoctanoyl-CoA, the predicted water solubility is approximately 3.64 g/L (ALOGPS) [1]. Another source reports a predicted logP of 0.38, indicating moderate lipophilicity [1]. While these are computational estimates and not experimental values, they offer a comparative benchmark against other acyl-CoA thioesters. For instance, longer-chain acyl-CoAs typically exhibit lower water solubility and higher logP values. While direct experimental comparative data for this specific compound is scarce in public databases, these predicted values provide a quantitative starting point for dissolution and handling protocols, differentiating it from more hydrophobic, longer-chain analogs that may require different solvent systems for in vitro assays.

Predicted Physicochemical

Data to verify

Solubility 3.64 g/L; logP 0.38

In silico estimates suggest higher water solubility than longer-chain acyl-CoAs

ALOGPS predictions; experimental validation needed

Evidence Dimension	Predicted Water Solubility and LogP
Target Compound Data	Water Solubility: 3.64 g/L; logP: 0.38 (ALOGPS predictions)
Comparator Or Baseline	Longer-chain acyl-CoAs (e.g., palmitoyl-CoA) have lower predicted solubility and higher logP.
Quantified Difference	Not quantifiable; class-level inference based on structure-property relationships.
Conditions	In silico prediction models (ALOGPS) [1]

Why This Matters

These predicted values inform initial solvent selection and handling procedures. For procurement, it confirms that 3-hydroxyoctanoyl-CoA is likely more water-soluble than its long-chain counterparts, which may require detergents or organic solvents for dissolution, impacting assay design and compatibility.

• [1] MiMeDB. Showing metabocard for 3-Hydroxyoctanoyl-CoA (MMDBc0057119). https://mimedb.ca/metabolites/MMDBc0057119 (accessed 2026-04-16). View Source

Optimal Research and Industrial Use Cases for 3-Hydroxyoctanoyl-CoA Based on Verified Differentiation Data

Precise In Vitro Characterization of Medium-Chain Specific 3-Hydroxyacyl-CoA Dehydrogenase

For kinetic studies of mitochondrial or peroxisomal 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35), 3-hydroxyoctanoyl-CoA is the definitive substrate to investigate chain-length specificity. Its Km of 0.0163 mM for the rat liver mitochondrial enzyme is significantly lower than for C6 and C10 analogs [1], enabling accurate determination of kinetic parameters and inhibitor screening. Using a generic hydroxyacyl-CoA mixture or an analog of incorrect chain length would yield non-physiological data and obscure the enzyme's true substrate preference.

Enzymatic Synthesis of Medium-Chain-Length Polyhydroxyalkanoates (mcl-PHAs) Using Class II PHA Synthases

In biocatalysis and materials science, (R)-3-hydroxyoctanoyl-CoA is the required monomer for class II PHA synthases to produce medium-chain-length polymers like poly(3-hydroxyoctanoate) [P(3HO)] [REFS-2, REFS-3]. This is a non-negotiable requirement, as these synthases exhibit zero activity with short-chain substrates like 3-hydroxybutyryl-CoA [4]. Procuring the correct enantiomer and chain length is essential for successful polymer film formation and surface coating applications.

Diagnostic and Mechanistic Studies of Fatty Acid Beta-Oxidation Intermediates

As a key intermediate in the beta-oxidation spiral, 3-hydroxyoctanoyl-CoA is essential for studying the pathway's flux and enzyme mechanisms. Its distinct equilibrium ratios with its trans- and cis-octenoyl precursors (3:1 and 137:1) [5] provide a quantitative thermodynamic fingerprint for the enoyl-CoA hydratase step. This data is critical for modeling pathway dynamics and cannot be obtained using a saturated or non-hydroxylated analog.

Development of Chromogenic Assays for mcl-PHA Depolymerase Activity

Recent research demonstrates that the 3-hydroxyoctanoyl moiety is critical for binding to the active site of mcl-PHA depolymerases, interacting with a conserved groove formed by specific amino acids (Phe96, Phe125, Ile171, Val230) [6]. This specific interaction has been exploited to create novel chromogenic model compounds for rapid, quantitative screening of depolymerase activity [6]. The C8 chain length and 3-hydroxyl group are essential for this binding, and substitution with another acyl-CoA would abolish the assay's functionality.

Application

Selection Property

Validation Focus

β-Oxidation Dehydrogenase Kinetics

Chain-length specificity profile

Substrate affinity and inhibitor screening

MCL-PHA Polymer Synthesis

Class II synthase substrate specificity

Polymer formation and surface coating assays

β-Oxidation Flux Analysis

Thermodynamic fingerprint (Keq)

Hydratase step equilibrium and pathway dynamics

Depolymerase Activity Screening

Active-site binding specificity

Chromogenic model compound validation

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. View Source
• [2] Sato S, et al. In vitro synthesis of polyhydroxyalkanoate catalyzed by class II and III PHA synthases: a useful technique for surface coatings of a hydrophobic support with PHA. J Biosci Bioeng. 2013;115(3):240-5. View Source
• [3] EC 2.3.1.304 - poly[(R)-3-hydroxyalkanoate] polymerase. BRENDA Enzyme Database. View Source
• [4] Sato S, et al. Two Polyhydroxyalkanoate Synthases from Distinct Classes from the Aromatic Degrader Cupriavidus pinatubonensis JMP134 Exhibit the Same Substrate Preference. PLoS One. 2015;10(11):e0142332. View Source
• [5] HUMANGGP:004315 - enoyl-CoA hydratase. Pivot Concepts. (Data derived from primary literature). View Source
• [6] Nenadović M, et al. New model compounds for the efficient colorimetric screening of medium chain length polyhydroxyalkanoate (mcl-PHA) depolymerases reveal mechanism of activity. Int J Biol Macromol. 2024;283(Pt 3):137672. View Source